Cas no 62398-36-1 (1-cyclohexyl-1-(pyridin-4-yl)methanamine)

• Product Name: 1-cyclohexyl-1-(pyridin-4-yl)methanamine
• CAS No: 62398-36-1
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD12153945
• CID: 5228757
• PubChem ID: 22299334
• Update Time: 2025-05-21

1-cyclohexyl-1-(pyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• cyclohexyl(pyridin-4-yl)methanamine
• 1-cyclohexyl-1-(pyridin-4-yl)methanamine

• MDL： MFCD12153945
• Inchi： 1S/C12H18N2/c13-12(10-4-2-1-3-5-10)11-6-8-14-9-7-11/h6-10,12H,1-5,13H2
• InChI Key： IMQKFCGMVONPFD-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(C1C=CN=CC=1)N

Computed Properties

• Exact Mass: 190.147
• Monoisotopic Mass: 190.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-cyclohexyl-1-(pyridin-4-yl)methanamine

1-Cyclohexyl-1-(Pyridin-4-Yl)Methanamine: A Comprehensive Overview

1-Cyclohexyl-1-(pyridin-4-yl)methanamine, also known by its CAS number 62398-36-1, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structure, synthesis, properties, and applications of this compound, as well as recent advancements in its research.

The molecular structure of 1-cyclohexyl-1-(pyridin-4-yl)methanamine consists of a cyclohexane ring attached to a pyridine ring via a methylene group. This arrangement imparts the compound with both aromatic and aliphatic characteristics, making it highly reactive under specific conditions. The presence of the pyridine ring introduces electron-withdrawing effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

The synthesis of 62398-36-1 typically involves a multi-step process that includes nucleophilic substitution, condensation reactions, and cyclization. Researchers have explored various synthetic pathways to optimize yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. Such advancements underscore the ongoing efforts to improve the efficiency of synthesizing this compound.

In terms of chemical properties, 1-cyclohexyl-1-(pyridin-4-yl)methanamine exhibits moderate solubility in organic solvents and is relatively stable under ambient conditions. Its amine group makes it prone to protonation, which can be exploited in various chemical transformations. Recent research has focused on leveraging these properties for drug delivery systems and catalytic applications. For example, scientists have investigated its potential as a chiral catalyst in asymmetric synthesis, yielding promising results that could pave the way for new industrial applications.

The applications of 62398-36-1 span across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. Its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metal-organic frameworks (MOFs). Additionally, it finds utility in agrochemicals as a precursor for herbicides and insecticides due to its ability to interact with biological systems at molecular levels.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-cyclohexyl-1-(pyridin-4-yl)methanamine. Quantum mechanical calculations have revealed that the compound's π-system plays a critical role in determining its electronic properties. This understanding has enabled researchers to design derivatives with tailored functionalities for specific applications.

In conclusion, 1-cyclohexyl-1-(pyridin-4-yL)methanamine, CAS number 62398-36-1, is a compound of significant scientific and industrial interest. Its unique structure, versatile properties, and wide-ranging applications make it a focal point for ongoing research. As new discoveries emerge, this compound is expected to contribute even more to diverse fields such as drug discovery, materials science, and green chemistry.